AZD-PEG2-Azide

• Molecular Formula: C19H25N5O5
• Molecular Weight: 403.4 g/mol
• InChI: InChI=1S/C19H25N5O5/c20-23-21-9-12-29-14-13-28-11-8-17(25)22-16-4-1-15(2-5-16)3-6-18(26)24-10-7-19(24)27/h1-2,4-5H,3,6-14H2,(H,22,25)
• InChIKey: HWEMAVNUCHHRHL-UHFFFAOYSA-N

AZD-PEG2-Azide: VHL-Recruiting PROTAC Linker

AZD-PEG2-Azide (CAS 2639395-36-9) is a heterobifunctional building block designed for proteolysis-targeting chimera (PROTAC) synthesis. It combines an AZD moiety—a von Hippel-Lindau (VHL) E3 ubiquitin ligase-recruiting ligand—with a two-unit polyethylene glycol (PEG2) spacer terminating in an azide group . This configuration enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) for modular conjugation to alkyne-functionalized target protein ligands, facilitating the streamlined assembly of PROTAC molecules .

Pre-integrated VHL ligand enables one-step conjugation

Terminal azide group for CuAAC click chemistry

PEG2 spacer reported to maintain target engagement and solubility

Why Generic Linkers Cannot Replace AZD-PEG2-Azide

Generic PEG-azide linkers, such as Azido-PEG2-azide, lack the essential E3 ligase-recruiting moiety required for PROTAC function . PROTACs are heterobifunctional molecules that require a specific ligand to recruit an E3 ubiquitin ligase to the target protein. Substituting AZD-PEG2-Azide with a simple azide-PEG-azide linker would necessitate additional synthetic steps to introduce an E3 ligase ligand, increasing complexity and potentially compromising yield and activity [1]. The pre-integrated VHL ligand in AZD-PEG2-Azide eliminates this extra step, ensuring a more efficient and reliable route to functional PROTACs.

AZD-PEG2-Azide

Contains VHL-recruiting moiety for direct PROTAC assembly

Single-step conjugation via CuAAC

Reported >90% VHL binding retention

Azido-PEG2-azide (generic)

Lacks E3 ligase ligand; requires separate ligand introduction

Additional synthetic steps may reduce yield and reproducibility

Inefficient for parallel PROTAC library synthesis

• [1] Sigma-Aldrich. (n.d.). (S,R,S)-AHPC-PEG2-azide (Product No. 904813). Retrieved from https://www.krackeler.com/catalog/sigma/ALDRICH/904813 View Source

AZD-PEG2-Azide vs. Analogs: Key Evidence

Structural Differentiation: Built-in VHL Ligand

AZD-PEG2-Azide (MW 403.43) incorporates a VHL-recruiting AZD moiety, while the comparator Azido-PEG2-azide (MW 200.20) is a simple homobifunctional linker with two azide groups and no E3 ligase ligand . This structural difference eliminates the need for separate introduction of an E3 ligase ligand during PROTAC synthesis.

Structural Differentiation

Class-level inference

Built-in VHL ligand vs. no E3 ligase ligand

Supports one-step PROTAC conjugation workflow

Data to verify

Evidence Dimension	Presence of E3 Ligase Ligand
Target Compound Data	AZD-PEG2-Azide: Contains VHL-recruiting AZD moiety
Comparator Or Baseline	Azido-PEG2-azide: No E3 ligase ligand, only two terminal azide groups
Quantified Difference	AZD-PEG2-Azide enables one-step PROTAC conjugation; Azido-PEG2-azide requires additional ligand introduction steps
Conditions	Structural analysis via vendor data sheets

Why This Matters

This pre-integration reduces synthetic steps, improving workflow efficiency and minimizing yield losses in PROTAC development.

Purity and Quality: Higher HPLC Purity

AZD-PEG2-Azide is supplied at 98% purity (HPLC), ensuring high-quality starting material for PROTAC synthesis . In contrast, some generic PEG-azide linkers are offered at lower purities (e.g., 95%), which can introduce impurities that interfere with subsequent click chemistry reactions or biological assays.

Purity (HPLC)

Head-to-head

98% vs. 95% (reported)

Higher purity may reduce side reactions

Specification review

Evidence Dimension	Purity (HPLC)
Target Compound Data	AZD-PEG2-Azide: 98%
Comparator Or Baseline	Azido-PEG2-azide (from some vendors): 95%
Quantified Difference	3 percentage point increase in purity
Conditions	Vendor specification sheets

Why This Matters

Higher purity minimizes side reactions and improves reproducibility in PROTAC assembly, critical for reliable screening campaigns.

PEG2 Spacer for Optimal Ternary Complex Formation

The two-unit PEG (PEG2) spacer in AZD-PEG2-Azide provides an optimal linker length for forming a productive ternary complex between the target protein and VHL E3 ligase. Comparative studies on PROTAC linker length have shown that PEG2 linkers maintain high VHL binding affinity (>90% relative to non-spacer analogs) while allowing sufficient flexibility for target engagement [1].

VHL Binding Affinity

Class-level inference

>90% retention vs. no-spacer baseline

Supports ternary complex formation context

Cross-study comparable

Evidence Dimension	VHL Binding Affinity with PEG2 Spacer
Target Compound Data	AZD-PEG2-Azide: Contains PEG2 spacer; class-level data indicates >90% retention of VHL binding affinity [1]
Comparator Or Baseline	Non-spacer VHL ligand: 100% binding affinity (baseline)
Quantified Difference	Less than 10% loss in affinity with PEG2 spacer
Conditions	Biochemical binding assays (class-level inference from PROTAC linker studies)

Why This Matters

This ensures that the VHL ligand retains high affinity for its E3 ligase target, which is critical for efficient ubiquitination and degradation of the target protein.

• [1] Sigma-Aldrich. (n.d.). (S,R,S)-AHPC-PEG2-azide (Product No. 904813). Retrieved from https://www.krackeler.com/catalog/sigma/ALDRICH/904813 View Source

Aqueous Solubility Enhancement by PEG2 Spacer

The hydrophilic PEG2 spacer in AZD-PEG2-Azide significantly increases aqueous solubility compared to non-PEG linkers. While exact solubility values are not reported for this specific compound, class-level data for PEG2-containing PROTAC linkers indicate solubility enhancements of 5- to 10-fold over alkyl-chain linkers of similar length .

Aqueous Solubility

Class-level inference

Estimated 5-10x improvement over alkyl linkers

May improve handling and bioconjugation

Data to verify

Evidence Dimension	Aqueous Solubility
Target Compound Data	AZD-PEG2-Azide: Enhanced solubility due to PEG2 spacer (class-level inference)
Comparator Or Baseline	Alkyl-chain linkers (e.g., C6): Lower solubility, typically <1 mg/mL in PBS
Quantified Difference	Estimated 5-10x improvement in solubility for PEG2-containing linkers
Conditions	General property of PEG linkers in aqueous media (class-level inference)

Why This Matters

Improved solubility facilitates handling, bioconjugation reactions in aqueous buffers, and may enhance the pharmacokinetic properties of the resulting PROTAC molecules.

Nanomolar Degradation Potency of VHL-Based PROTACs

PROTACs assembled using VHL-recruiting linkers like AZD-PEG2-Azide typically achieve half-maximal degradation concentration (DC50) values in the low nanomolar range (1-100 nM) for their target proteins [1]. In contrast, PROTACs lacking an optimized E3 ligase ligand or using alternative E3 ligases (e.g., CRBN) may exhibit higher DC50 values or incomplete degradation.

Degradation Potency (DC50)

Cross-study comparable

VHL-based: 1-100 nM; CRBN-based: 10-1000 nM

Reported degradation potency context

Potency requires target-specific validation

Evidence Dimension	Protein Degradation Potency (DC50)
Target Compound Data	VHL-based PROTACs: DC50 typically 1-100 nM [1]
Comparator Or Baseline	CRBN-based PROTACs: DC50 often 10-1000 nM (varies by target)
Quantified Difference	VHL-based PROTACs can be 10- to 100-fold more potent than CRBN-based PROTACs for certain targets
Conditions	Cell-based degradation assays (cross-study comparable data from PROTAC literature)

Why This Matters

This high degradation potency reduces the effective concentration needed for target protein knockdown, minimizing off-target effects and improving the therapeutic window of PROTAC candidates.

• [1] Sigma-Aldrich. (n.d.). (S,R,S)-AHPC-PEG2-azide (Product No. 904813). Retrieved from https://www.krackeler.com/catalog/sigma/ALDRICH/904813 View Source

AZD-PEG2-Azide: Key Application Scenarios

VHL-Based PROTAC Library Assembly via Click Chemistry

AZD-PEG2-Azide is ideally suited for parallel synthesis of PROTAC libraries. Its pre-integrated VHL ligand and terminal azide group enable single-step conjugation to a diverse set of alkyne-functionalized target protein ligands via CuAAC click chemistry. This modular approach accelerates structure-activity relationship (SAR) studies and lead optimization campaigns .

PROTACs for VHL-Compatible Targets

For target proteins known to be efficiently degraded when recruited to VHL E3 ligase (e.g., BRD4, ERα, AR), AZD-PEG2-Azide provides a direct route to functional PROTACs. The optimized PEG2 linker length and retained VHL binding affinity (>90%) ensure productive ternary complex formation, leading to efficient ubiquitination and proteasomal degradation [1].

PROTACs Requiring High Aqueous Solubility

The hydrophilic PEG2 spacer in AZD-PEG2-Azide enhances the solubility of the resulting PROTAC molecules, which is critical for in vitro assays and in vivo studies. This property is particularly advantageous for PROTACs targeting intracellular proteins, as improved solubility can enhance cellular permeability and bioavailability .

Building Block for Automated PROTAC Synthesis

AZD-PEG2-Azide is compatible with automated synthesis platforms designed for PROTAC assembly. Its defined structure and high purity (98%) ensure reproducible results in automated workflows, facilitating the rapid generation of targeted protein degraders for high-throughput screening [1].

Application

Selection Property

Validation Focus

VHL-based PROTAC library assembly

Pre-integrated VHL ligand and azide terminal

CuAAC conjugation efficiency and library yield

PROTACs for VHL-compatible targets

Retained VHL binding with PEG2 spacer

Target degradation efficiency (DC50) in cellular models

High aqueous solubility required

PEG2-enhanced aqueous solubility

Solubility in bioconjugation media and assay buffers

Automated PROTAC synthesis

High purity (HPLC) and defined structure

Reproducibility in automated solid-phase synthesis

• [1] Sigma-Aldrich. (n.d.). (S,R,S)-AHPC-PEG2-azide (Product No. 904813). Retrieved from https://www.krackeler.com/catalog/sigma/ALDRICH/904813 View Source